2-Methyl-3-pentylsulfinylfuran

• IUPAC Name: 2-methyl-3-pentylsulfinylfuran
• InChI: InChI=1S/C10H16O2S/c1-3-4-5-8-13(11)10-6-7-12-9(10)2/h6-7H,3-5,8H2,1-2H3
• InChI Key: MTVFZTQWLKSDDK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCS(=O)C1=C(OC=C1)C
• Molecular Formula: C10H16O2S
• Molecular Weight: 200.30 g/mol

Description

2-Methyl-3-pentylsulfinylfuran is a synthetic 1-benzofuran derivative featuring a methyl group at position 2 and a pentylsulfinyl (-SO-pentyl) substituent at position 3. The sulfinyl group introduces chirality and polarity, influencing both reactivity and intermolecular interactions in crystalline states .

Preparation Methods

The synthesis of 2-Methyl-3-pentylsulfinylfuran can be achieved through several routes. One common method involves the reaction of 2-methylfuran with pentylsulfinyl chloride in the presence of a base such as triethylamine. The reaction typically proceeds under mild conditions, with the base facilitating the formation of the sulfinyl group on the furan ring. Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, often incorporating continuous flow reactors and automated systems to enhance efficiency and yield.

Chemical Reactions Analysis

2-Methyl-3-pentylsulfinylfuran undergoes various chemical reactions, including:

Oxidation: The sulfinyl group can be oxidized to a sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The sulfinyl group can be reduced to a sulfide using reducing agents like lithium aluminum hydride.

Substitution: The furan ring can undergo electrophilic substitution reactions, where the methyl and pentylsulfinyl groups influence the reactivity and orientation of the substituents. Common reagents and conditions for these reactions include mild temperatures and solvents like dichloromethane or ethanol. Major products formed from these reactions include sulfone derivatives, sulfide derivatives, and various substituted furans.

Scientific Research Applications

2-Methyl-3-pentylsulfinylfuran has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of new pharmaceuticals and agrochemicals.

Biology: The compound’s unique structure allows it to interact with biological systems in specific ways, making it useful in the study of enzyme mechanisms and metabolic pathways.

Medicine: Research has explored its potential as an antimicrobial agent, given its ability to disrupt microbial cell membranes.

Industry: It is used in the production of specialty chemicals and as a precursor in the synthesis of flavor and fragrance compounds.

Mechanism of Action

The mechanism by which 2-Methyl-3-pentylsulfinylfuran exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The sulfinyl group can form hydrogen bonds and other interactions with active sites, influencing the activity of enzymes. Additionally, the furan ring can participate in π-π stacking interactions with aromatic residues in proteins, further modulating their function. These interactions can affect various biochemical pathways, leading to the compound’s observed biological activities.

Comparison with Similar Compounds

Key Observations:

• Electronic Effects : Aryl sulfinyl groups (e.g., phenyl, fluorophenyl) introduce resonance stabilization and dipole interactions absent in alkylsulfinyl derivatives. For example, the fluorophenyl substituent in 3-ethylsulfinyl-2-(3-fluorophenyl)-5-phenyl-1-benzofuran enhances electronic asymmetry, influencing crystal packing .
• Steric and Conformational Impact : Bulkier substituents like phenylsulfinyl restrict molecular rotation, as seen in 2-Methyl-3-phenylsulfinyl-1-benzofuran, where the phenyl group induces planar conformations to facilitate π-π interactions . In contrast, pentylsulfinyl’s flexibility may lead to varied torsion angles.

Crystallographic and Physicochemical Properties

• Crystal Packing : Shorter alkylsulfinyl groups (e.g., methyl, ethyl) promote tighter packing via van der Waals interactions. In contrast, phenylsulfinyl derivatives exhibit layered structures stabilized by π-π stacking . The pentyl chain’s flexibility could disrupt such ordering, leading to less dense crystalline phases.
• Thermal Stability : Aryl sulfinyl compounds generally exhibit higher thermal stability due to aromatic conjugation. For example, 2-Methyl-3-phenylsulfinyl-1-benzofuran shows a melting point >150°C , whereas alkylsulfinyl analogs may decompose at lower temperatures.
• Solubility : The pentylsulfinyl group enhances lipophilicity, making 2-Methyl-3-pentylsulfinylfuran more soluble in organic solvents like hexane or chloroform compared to polar analogs.